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An In-Depth Technical Guide to the Safe Handling of 1-Bromo-1-Chloropropane

Abstract
This technical guide provides comprehensive safety and handling information for 1-bromo-1-
chloropropane (CAS No: 34652-54-5). Due to the limited availability of extensive safety data

for this specific isomer, this document also incorporates data from the closely related and more

thoroughly studied isomer, 1-bromo-3-chloropropane (CAS No: 109-70-6), to establish a robust

safety protocol. Halogenated hydrocarbons require stringent safety measures due to their

potential health hazards. This guide details hazard identification, personal protective equipment

(PPE), handling and storage protocols, emergency procedures, and toxicological data to

ensure safe laboratory practices.

Hazard Identification and Classification
1-bromo-1-chloropropane and its isomers are hazardous substances. They are flammable,

toxic, and pose significant health risks through various exposure routes. The primary hazards

include irritation to the skin, eyes, and respiratory system, with more severe effects including

potential organ damage, mutagenicity, and carcinogenicity.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Hazard Statement Signal Word Pictogram

Flammable Liquids
H226: Flammable
liquid and vapour.
[3]

Danger 🔥

Acute Toxicity, Oral
H302: Harmful if

swallowed.[3]
Danger 💀

Acute Toxicity,

Inhalation

H331: Toxic if inhaled.

[3]

Skin

Corrosion/Irritation

H315: Causes skin

irritation.[1]
Warning ❗

Eye Damage/Irritation
H319: Causes serious

eye irritation.[1]
Warning ❗

Germ Cell

Mutagenicity

H341: Suspected of

causing genetic

defects.[4]

Danger HEALTH HAZARD

Carcinogenicity
H350: May cause

cancer.[4]
Danger HEALTH HAZARD

Reproductive Toxicity

H360FD: May

damage fertility. May

damage the unborn

child.[4]

Danger HEALTH HAZARD

STOT, Single

Exposure

H335: May cause

respiratory irritation.[4]
Warning ❗

| Aquatic Hazard, Chronic | H412: Harmful to aquatic life with long lasting effects.[4] | - | - |

Note: Hazard classifications are primarily based on data for 1-bromo-3-chloropropane due to

more extensive documentation.

Physical and Chemical Properties
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Understanding the physical and chemical properties of a substance is critical for safe handling

and storage.

Table 2: Physical and Chemical Data

Property Value Source

Molecular Formula C₃H₆BrCl [5]

Molecular Weight 157.44 g/mol [5]

CAS Number 34652-54-5

Appearance Clear, colorless liquid [1][3]

Boiling Point 108.9 °C at 760 mmHg

Flash Point 24.3 °C

Density 1.528 g/cm³

| Solubility | Insoluble in water. |[6] |

Exposure Controls and Personal Protection
Effective exposure control is achieved through a combination of engineering controls,

administrative controls, and personal protective equipment (PPE).

Engineering Controls
Ventilation: All work with 1-bromo-1-chloropropane must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.[7][8]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[1][8]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and eye contact, and respiratory exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection
Chemical splash goggles
or a face shield.[7]

Protects against splashes
and vapors that can cause
severe eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[3][9]

Prevents skin contact and

absorption. Halogenated

solvents can penetrate some

gloves, so proper selection is

crucial.[9]

Body Protection
Chemical-resistant lab coat or

apron.[1][3]

Protects against accidental

spills and contamination of

personal clothing.

| Respiratory Protection | NIOSH/MSHA approved respirator with an organic vapor cartridge.[1]

| Required when working outside a fume hood or if airborne concentrations may exceed

exposure limits.[1][10] |
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Hierarchy of Controls for 1-Bromo-1-Chloropropane

Elimination
(Most Effective)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training)

PPE
(Gloves, Goggles, Respirator)

(Least Effective)

Least
Effective

Most
Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure risks.

Detailed Protocols for Handling and Storage
Standard Handling Protocol
Adherence to a strict protocol is essential when handling this compound.
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Pre-Handling:

Conduct a thorough risk assessment for the planned procedure.

Ensure all necessary engineering controls are functioning correctly.

Don all required PPE as specified in Table 3.[7]

During Handling:

Perform all manipulations within a chemical fume hood.[8]

Ground and bond containers during transfer to prevent static discharge.[3]

Use only non-sparking tools.[3]

Avoid inhalation of vapors and any contact with skin and eyes.[7]

Keep containers tightly closed when not in use.[3]

Do not eat, drink, or smoke in the work area.[3]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[7]

Decontaminate the work area.[9]

Properly remove and dispose of contaminated gloves and other disposable PPE.[7]

Store the chemical in a designated, secure location.

Storage Requirements
Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.[1]

Keep containers tightly closed and sealed.[3]

Store in a locked cabinet or area accessible only to authorized personnel.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1058412047_1-Bromo-3-Chloropropane-CASNO-109-70-6-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC106860501&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMO3CHLOROPROPANE-CASNO-109-70-02268-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMO3CHLOROPROPANE-CASNO-109-70-02268-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1058412047_1-Bromo-3-Chloropropane-CASNO-109-70-6-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMO3CHLOROPROPANE-CASNO-109-70-02268-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMO3CHLOROPROPANE-CASNO-109-70-02268-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1058412047_1-Bromo-3-Chloropropane-CASNO-109-70-6-MSDS.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172422/CSP-Halogenated-Solvents.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1058412047_1-Bromo-3-Chloropropane-CASNO-109-70-6-MSDS.pdf
https://pim-resources.coleparmer.com/sds/51888.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMO3CHLOROPROPANE-CASNO-109-70-02268-EN.aspx
https://www.carlroth.com/medias/SDB-1LEX-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjc4Nzd8YXBwbGljYXRpb24vcGRmfGFHRTBMMmhtWkM4NU1UY3dOREEyTmpNM05UazRMMU5FUWw4eFRFVllYMGRDWDBWT0xuQmtaZ3w1YTEyOTU5OGUwMjJiYWZkZWQxYTNkZmU1YjhiYjc5ODJlN2MwYTIxZWY3NjQ4NGM0N2JkYjRlNDJhZGNjNzVm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8793123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Avoid storage with strong oxidizing agents, strong bases, and

reactive metals (e.g., aluminum, zinc, magnesium).[2][8]

Emergency Procedures
First Aid Measures
Immediate action is critical in case of accidental exposure.

Table 4: First Aid Response

Exposure Route Procedure

Inhalation

Move the person to fresh air immediately.
If breathing is difficult or has stopped,
provide artificial respiration. Seek
immediate medical attention.[1][11]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[1][3]

| Ingestion | Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything

by mouth to an unconscious person. Seek immediate medical attention.[1][11] |

Spill Response Protocol
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[11]

Ventilate & Isolate: Increase ventilation and eliminate all ignition sources (no smoking,

sparks, or flames).[11]
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Protect: Don appropriate PPE, including respiratory protection, chemical-resistant gloves,

and splash goggles.[2]

Contain: For small spills, absorb the material with a non-combustible inert absorbent such as

sand, vermiculite, or earth.[1][2]

Collect: Use non-sparking tools to carefully collect the absorbed material and place it into a

suitable, labeled, and sealed container for hazardous waste disposal.[12]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the waste according to federal, state, and local regulations.[11]
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Caption: Logical workflow for responding to a chemical spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[3]

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[3]

Specific Hazards: The substance is a combustible liquid.[1] Vapors are heavier than air and

may travel to an ignition source and flash back.[11] Containers may explode when heated.

Hazardous combustion products include carbon monoxide, carbon dioxide, hydrogen

bromide, hydrogen chloride, and phosgene.[2][8]

Protective Actions: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[1] Use water spray to keep fire-exposed containers cool.[11]

Toxicological Information
Toxicological data is crucial for understanding the health risks associated with exposure.

Table 5: Acute Toxicity Data (for 1-Bromo-3-chloropropane)

Exposure
Route

Endpoint Value Species Source

Oral LD50
930 - 1100
mg/kg

Rat [2][13]

| Inhalation (vapor) | LC50 | 7.27 mg/L/4h | Rat |[4][13] |

Carcinogenicity: Classified as possibly carcinogenic to humans (Group 2B) by IARC. Long-

term inhalation exposure has been shown to cause cancer in experimental animals.[14][15]

Mutagenicity: Positive results in in-vitro mutagenicity tests suggest the substance is

suspected of causing genetic defects.[4]
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Reproductive Toxicity: May damage fertility and the unborn child based on animal studies.[2]

[4]

Target Organs: Chronic exposure may lead to liver and kidney damage.[1]

Disposal Considerations
1-bromo-1-chloropropane and its contaminated materials must be disposed of as hazardous

waste.[11]

Do not empty into drains or release into the environment.[7][8]

Waste must be collected in sealed, properly labeled containers.

Consult with your institution's Environmental Health and Safety (EHS) department and

adhere to all federal, state, and local regulations for chemical waste disposal.[11][16]

Disclaimer: This document is intended as a guide for trained professionals. Always refer to the

most current Safety Data Sheet (SDS) for the specific chemical in use and follow all institutional

and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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